Cas no 2229556-31-2 (2-{1H-pyrrolo2,3-bpyridin-3-yl}butanedioic acid)

• Product Name: 2-{1H-pyrrolo2,3-bpyridin-3-yl}butanedioic acid
• CAS No: 2229556-31-2
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 5829878
• PubChem ID: 165680618
• Update Time: 2023-12-14

2-{1H-pyrrolo2,3-bpyridin-3-yl}butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1H-pyrrolo2,3-bpyridin-3-yl}butanedioic acid
• EN300-1760626
• 2229556-31-2
• 2-{1H-pyrrolo[2,3-b]pyridin-3-yl}butanedioic acid

• Inchi： 1S/C11H10N2O4/c14-9(15)4-7(11(16)17)8-5-13-10-6(8)2-1-3-12-10/h1-3,5,7H,4H2,(H,12,13)(H,14,15)(H,16,17)
• InChI Key： XPIGECJQYSFYTB-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C1=CNC2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 234.06405680g/mol
• Monoisotopic Mass: 234.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 103Ų